Cas no 2248306-23-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate
• CAS No: 2248306-23-0
• MF: C₂₀H₂₀N₂O₈S
• MW: 448.446404457092
• CID: 5804718
• PubChem ID: 165731627
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248306-23-0
• EN300-6524685
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate

• Inchi： 1S/C20H20N2O8S/c1-3-28-16-10-9-13(11-17(16)29-4-2)31(26,27)21-12-18(23)30-22-19(24)14-7-5-6-8-15(14)20(22)25/h5-11,21H,3-4,12H2,1-2H3
• InChI Key： GRWDZTMSKFNBQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OCC)OCC)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 448.09403677g/mol
• Monoisotopic Mass: 448.09403677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 137Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate (CAS No. 2248306-23-0) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate, identified by the chemical identifier CAS No. 2248306-23-0, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their structural complexity and diverse biological activities. The unique arrangement of functional groups within its molecular framework—specifically the 1,3-dioxo moiety and the 2-(3,4-diethoxybenzenesulfonamido)acetate substituent—provides a rich scaffold for further chemical modifications and biological evaluations.

The 1,3-dioxo group, also known as an α-pyrone ring system, is a key structural feature that contributes to the compound's reactivity and binding affinity. This motif is commonly found in natural products and bioactive molecules, suggesting that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate may exhibit properties similar to those of its natural counterparts. Additionally, the presence of the sulfonamido group enhances its interaction with biological targets by forming hydrogen bonds and participating in electrostatic interactions. The diethoxybenzene component further modulates the electronic properties of the molecule, influencing its solubility and metabolic stability.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in drug discovery, particularly in targeting enzymes and receptors involved in various diseases. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate make it a promising candidate for further exploration in this context. Specifically, the combination of the isoindol scaffold and the sulfonamido-acetate moiety suggests that this compound may possess both kinase inhibition and anti-inflammatory properties.

Recent studies have highlighted the importance of heterocyclic sulfonamides in modulating signaling pathways associated with cancer and inflammation. For instance, derivatives of isoindole have been shown to interfere with tyrosine kinase activity, which is crucial for cell proliferation and survival. The 1,3-dioxo group in this compound may further enhance its ability to bind to such kinases by providing additional binding pockets or hydrogen bonding sites. Moreover, the electron-withdrawing nature of the sulfonamido group could improve the compound's affinity for biological targets by stabilizing transition states during enzyme-substrate interactions.

The diethoxybenzene substituent adds another layer of complexity to the compound's pharmacological profile. Ethoxy groups are known to enhance lipophilicity while maintaining metabolic stability, making this derivative more suitable for oral administration. This characteristic is particularly important for drug candidates intended for clinical use. Additionally, the presence of two ethoxy groups at positions 3 and 4 may provide stereochemical control over the molecule's interactions with biological targets. Such stereochemical diversity can be leveraged to optimize potency and selectivity.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-diethoxybenzenesulfonamido)acetate offers a versatile platform for exploring new synthetic pathways. The α-pyrone ring system can be modified through various chemical reactions such as oxidation-reduction cycles or nucleophilic substitutions at specific positions. These modifications can lead to novel derivatives with enhanced or altered biological activities. Furthermore, sulfonamide coupling reactions provide an opportunity to introduce additional functional groups or bioisosteres without compromising structural integrity.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests that sulfonamide derivatives may also play a role in neurodegenerative diseases by interacting with amyloid-beta plaques or tau protein aggregates. The structural similarity between natural product scaffolds like isoindole and known bioactive molecules further supports its exploration as a therapeutic agent against neurological disorders such as Alzheimer's disease or Parkinson's disease. Moreover, diethoxybenzene derivatives have been investigated for their antimicrobial properties against resistant strains of bacteria.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(3,4-diethoxybenzenesulfonamido)acetate (CAS No.) represents a promising candidate for further biochemical characterization and therapeutic development, particularly due to its unique structural features including the α-pyrone ring system, the sulfonamido-acetate moiety, and the presence of two ethoxy groups on an aromatic ring, which collectively contribute to its potential biological activities, synthetic versatility, and pharmacokinetic advantages, making it an exciting subject for future research endeavors.